Cas no 74067-14-4 (Butanoic acid, 3,3,4,4,4-pentafluoro-2-oxo-, methyl ester)

• Product name: Butanoic acid, 3,3,4,4,4-pentafluoro-2-oxo-, methyl ester
• CAS No: 74067-14-4
• MF: C₅H₃F₅O₃
• MW: 206.067539453506
• CID: 541663
• PubChem ID: 12808575

Butanoic acid, 3,3,4,4,4-pentafluoro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3,3,4,4,4-pentafluoro-2-oxo-, methyl ester
• methyl 3,3,4,4,4-pentafluoro-2-oxobutanoate
• DTXSID10510387
• 74067-14-4

• Inchi： InChI=1S/C5H3F5O3/c1-13-3(12)2(11)4(6,7)5(8,9)10/h1H3
• InChI Key： MCPJDQRRMSBSHB-UHFFFAOYSA-N
• SMILES： COC(=O)C(=O)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 206.00023476g/mol
• Monoisotopic Mass: 206.00023476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų